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Compound of Interest

Compound Name: Ethyl phenylacetate

Cat. No.: B125129 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ethyl phenylacetate, a significant

compound in the fragrance, flavor, and pharmaceutical industries. This document outlines its

chemical identity, physicochemical properties, synthesis protocols, and metabolic pathways,

presented in a format tailored for technical and scientific audiences.

Chemical Identity and Synonyms
Ethyl phenylacetate is an organic ester with a characteristic sweet, honey-like floral aroma.[1]

[2][3] It is found naturally in trace amounts in honey, wine, and various fruits but is primarily

produced synthetically for commercial use.[1]

The primary identifier for this compound is its CAS (Chemical Abstracts Service) number. A

comprehensive list of its common synonyms is provided below to aid in literature searches and

material identification.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b125129?utm_src=pdf-interest
https://www.benchchem.com/product/b125129?utm_src=pdf-body
https://www.benchchem.com/product/b125129?utm_src=pdf-body
https://www.scentspiracy.com/fragrance-ingredients/p/ethyl-phenylacetate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6701512.htm
https://www.chemicalbull.com/products/ethyl-phenylacetate
https://www.scentspiracy.com/fragrance-ingredients/p/ethyl-phenylacetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125129?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Type Value

CAS Number 101-97-3[1][2][3][4]

IUPAC Name ethyl 2-phenylacetate[5][6]

Synonyms

Ethyl 2-phenylacetate, Ethyl benzeneacetate,

Phenylacetic acid ethyl ester, Ethyl phenacetate,

Ethyl α-toluate, α-Toluic acid ethyl ester[1][2][3]

FEMA Number 2452[1][2]

Molecular Formula C₁₀H₁₂O₂[2][3][4]

Physicochemical Properties
A summary of the key quantitative physicochemical properties of ethyl phenylacetate is

presented in the table below. This data is crucial for experimental design, formulation

development, and safety assessments.
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Property Value Unit Reference

Molecular Weight 164.20 g/mol [1][2][3][4]

Appearance
Clear, colorless to

pale yellow liquid
- [1][2][4]

Boiling Point 227 - 229 °C [2][4]

Melting Point -29 °C [2][5]

Density 1.03 g/mL (at 25 °C) [2][4]

Refractive Index 1.496 - 1.500 n20/D [2][4]

Flash Point ~99 °C (Closed Cup) [1][5]

Vapor Pressure 22.7 Pa (at 20°C) [2]

Water Solubility
Insoluble (1,478 mg/L

at 25°C)
mg/L [1][5]

Organic Solvent

Solubility

Miscible with ethanol,

ether, chloroform
- [1][7]

LogP 2.36 - [2]

Experimental Protocols: Synthesis
The commercial production of ethyl phenylacetate is primarily achieved through synthetic

routes for cost-effectiveness and quality control.[1] The most common methods involve the

esterification of phenylacetic acid or the reaction of benzyl cyanide with ethanol.

Method 1: Fischer Esterification of Phenylacetic Acid

This is a standard acid-catalyzed esterification process.

Reactants: Phenylacetic acid and ethanol.

Catalyst: A strong acid, typically sulfuric acid (H₂SO₄) or hydrochloric acid (HCl).[1][8]

Procedure:
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Phenylacetic acid and an excess of ethanol are combined in a round-bottomed flask.

A catalytic amount of concentrated sulfuric acid is carefully added.

The mixture is heated under reflux for several hours to drive the equilibrium towards the

product.

After cooling, the reaction mixture is worked up by washing with a saturated sodium

bicarbonate solution to neutralize the acid catalyst and remove unreacted phenylacetic

acid.

Subsequent washes with brine (saturated NaCl solution) are performed to remove residual

water and salts.[1]

The organic layer is dried over an anhydrous drying agent (e.g., anhydrous sodium

sulfate).

The final product is purified by distillation under reduced pressure.[1]

Method 2: Synthesis from Benzyl Cyanide (Phenylacetonitrile)

This method provides a high-yield alternative to direct esterification.[8][9]

Reactants: Benzyl cyanide (phenylacetonitrile), ethanol, and sulfuric acid.[7][9]

Procedure:

In a round-bottomed flask equipped with a reflux condenser, 95% ethanol, concentrated

sulfuric acid, and benzyl cyanide are mixed.[9]

The mixture, which may form two layers, is heated to boiling and refluxed for 6-7 hours.[9]

After the reaction is complete, the mixture is cooled and poured into a large volume of

water.[9]

The upper organic layer containing the ethyl phenylacetate is separated.[9]
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The crude ester is washed with a 10% sodium carbonate solution to remove any acidic

byproducts, such as phenylacetic acid.[9]

The product is then distilled under reduced pressure to yield pure ethyl phenylacetate.[9]

The reported yield for this method is high, typically in the range of 83-87%.[9]

Synthesis Stage

Work-up & Purification

Reactants:
- Phenylacetic Acid / Benzyl Cyanide

- Ethanol
- Acid Catalyst (H₂SO₄)

Heating under Reflux
(6-7 hours)

Combine Cool and Quench
(Pour into water)

Reaction complete Separate Organic Layer
Aqueous Wash:

1. NaHCO₃ / Na₂CO₃ soln.
2. Brine (NaCl soln.)

Dry with Anhydrous Agent
(e.g., Na₂SO₄)

Purification:
Vacuum Distillation Pure Ethyl Phenylacetate
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A generalized experimental workflow for the synthesis and purification of ethyl phenylacetate.

Metabolic Pathway
In biological systems, esters like ethyl phenylacetate are typically hydrolyzed to their

corresponding carboxylic acid and alcohol. The resulting phenylacetate then undergoes further

metabolism. In humans, phenylacetate is conjugated with glutamine for excretion, a pathway of

clinical importance for patients with urea cycle defects as it provides a route for nitrogen

removal.[10] The bacterial catabolism of phenylacetate is also well-studied and involves the

activation to a CoA thioester followed by ring epoxidation.[11]

The diagram below illustrates the primary metabolic pathway of phenylacetate in humans.
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Step 1: Hydrolysis (General)

Step 2: Conjugation (Human Mitochondria)
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Human metabolism of ethyl phenylacetate via hydrolysis and subsequent conjugation of
phenylacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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